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Compound of Interest

Compound Name: Isoamyl phenylacetate

Cat. No.: B094502 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Isoamyl phenylacetate, a key fragrance ingredient, offers a unique olfactory profile

characterized by its sweet, fruity, and floral notes, often with hints of cocoa and honey. Its

versatility allows for its incorporation into a wide array of fragrance compositions, from fine

perfumes to personal care products. This document provides detailed application notes and

experimental protocols for the effective use and evaluation of isoamyl phenylacetate in

perfumery and cosmetic science.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of isoamyl phenylacetate is

fundamental to its application in fragrance formulations. This data informs its stability, solubility,

and performance in various product bases.
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Property Value

Synonyms
Isopentyl phenylacetate, 3-methylbutyl 2-

phenylacetate

CAS Number 102-19-2

Molecular Formula C13H18O2

Molecular Weight 206.28 g/mol

Appearance Colorless to pale yellow liquid

Odor Profile

Sweet, fruity (banana, pear), floral (rosy,

honeyed), with cocoa and chocolate

undertones.[1]

Boiling Point 268 °C

Flash Point 103.3 °C

Density ~0.975 g/mL at 25 °C

Solubility Insoluble in water; soluble in oils and ethanol.

Olfactory Profile and Applications
Isoamyl phenylacetate is prized for its complex and tenacious aroma. Its sweet, fruity notes

with a balsamic undertone make it a valuable component in various fragrance families.[2]

Applications in Perfumery:

Floral Accords: It imparts a natural, honeyed sweetness to rose and carnation compositions.

[1]

Fruity Compositions: It enhances fruity notes, particularly pear, apple, and banana, adding a

ripe and juicy quality.[3]

Gourmand Fragrances: Its cocoa and chocolate facets make it an excellent choice for

creating edible, dessert-like scents.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://olfactorian.com/materials/isoamyl-phenyl-acetate
https://www.benchchem.com/product/b094502?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1011171.html
https://olfactorian.com/materials/isoamyl-phenyl-acetate
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/scapgcms0171_c3282c701d/scapgcms0171.pdf
https://olfactorian.com/materials/isoamyl-phenyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fine Fragrances: Typically used at lower concentrations to add a subtle, sweet complexity.

The average content of fragrances in eau de parfum is 10-14%, and in eau de toilette is 6-

9%.[4]

Personal Care Products: Incorporated into lotions, creams, soaps, and shampoos to provide

a pleasant and lasting fragrance. The average fragrance content in skin creams, shampoos,

hair and deodorant sprays is approximately 0.2-1%.[4]

Air Care: Used in candles and air fresheners to create a warm and inviting ambiance.

Recommended Use Levels:

Product Type Typical Concentration Range

Fine Fragrance (e.g., Eau de Parfum) 0.1% - 2.0%

Personal Care Lotions and Creams 0.2% - 1.0%

Soaps and Shampoos 0.5% - 1.5%

Air Fresheners and Candles 1.0% - 5.0%

Experimental Protocols
The following protocols provide detailed methodologies for the analytical and sensory

evaluation of isoamyl phenylacetate in fragrance applications.

Protocol 1: Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis
This protocol outlines the analysis of a fragrance oil containing isoamyl phenylacetate to

determine its purity and relative concentration.

Objective: To identify and quantify isoamyl phenylacetate in a complex fragrance mixture.

Materials and Equipment:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)
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Capillary Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

Helium (carrier gas)

Sample Vials

Microsyringe

Ethanol (solvent)

Isoamyl phenylacetate standard

Procedure:

Sample Preparation:

Prepare a 1% solution of the fragrance oil in ethanol.

Prepare a series of standard solutions of isoamyl phenylacetate in ethanol at known

concentrations (e.g., 0.01%, 0.05%, 0.1%, 0.5%).

GC-MS Instrument Parameters:

Injector Temperature: 250°C

Injection Volume: 1 µL

Split Ratio: 100:1

Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 5°C/min to 280°C

Hold at 280°C for 5 minutes
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MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Mass Range: m/z 40-400

Analysis:

Inject the standard solutions to create a calibration curve.

Inject the sample solution.

Identify the isoamyl phenylacetate peak in the sample chromatogram by comparing its

retention time and mass spectrum to the standard.

Quantify the amount of isoamyl phenylacetate in the sample using the calibration curve.

Expected Results: A chromatogram showing separated peaks for each component of the

fragrance oil. The mass spectrum of the isoamyl phenylacetate peak will show characteristic

fragments that confirm its identity.

Protocol 2: Sensory Evaluation of a Floral-Fruity
Fragrance
This protocol describes a method for a trained sensory panel to evaluate the olfactory

characteristics of a fragrance formulation containing isoamyl phenylacetate.

Objective: To assess the impact of isoamyl phenylacetate on the sensory profile of a floral-

fruity fragrance.

Materials:

Fragrance formulation with isoamyl phenylacetate

Control fragrance formulation without isoamyl phenylacetate

Odor-free smelling strips
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Individual sensory evaluation booths with controlled ventilation and lighting.[5]

Water and unsalted crackers for palate cleansing

Evaluation forms

Panelist Selection: A panel of 10-15 trained individuals with demonstrated olfactory acuity and

descriptive ability.

Procedure:

Sample Preparation and Presentation:

Dip smelling strips into the fragrance and control solutions to a depth of 1 cm.

Allow the solvent to evaporate for 30 seconds.

Present the coded smelling strips to the panelists in a randomized order.

Evaluation:

Panelists evaluate the top notes immediately, the middle notes after 15 minutes, and the

base notes after 1 hour.

Panelists rate the intensity of the following attributes on a 10-point scale (1 = very weak,

10 = very strong):

Sweet

Fruity (Banana/Pear)

Floral (Rosy)

Honey

Cocoa

Overall Fragrance Intensity
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Panelists also provide descriptive comments on the fragrance character.

Data Analysis:

Calculate the mean scores for each attribute for both the test and control fragrances.

Use statistical analysis (e.g., t-test or ANOVA) to determine if there are significant

differences between the samples.

Expected Results: The fragrance containing isoamyl phenylacetate is expected to receive

significantly higher scores for "Sweet," "Fruity (Banana/Pear)," "Honey," and "Cocoa" attributes

compared to the control.

Protocol 3: Accelerated Stability Testing in a Cosmetic
Lotion
This protocol details an accelerated stability test to evaluate the performance of isoamyl
phenylacetate in a cosmetic lotion base.

Objective: To assess the physical and chemical stability of a fragranced lotion under

accelerated aging conditions.

Materials:

Lotion base

Fragrance oil containing a known concentration of isoamyl phenylacetate

Oven capable of maintaining 40°C ± 2°C

Refrigerator capable of maintaining 4°C ± 2°C

pH meter

Viscometer

Airtight glass containers
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Procedure:

Sample Preparation:

Prepare a batch of the lotion base and divide it into two portions.

Incorporate the fragrance oil into one portion of the lotion at a concentration of 0.5%. The

other portion will serve as the unfragranced control.

Package the fragranced and unfragranced lotions in airtight glass containers.

Storage Conditions:

Store samples under the following conditions:

40°C (Accelerated)

Room Temperature (~25°C) (Control)

4°C (Control)

Evaluation Schedule:

Evaluate the samples at the following time points: Time 0, 1 week, 2 weeks, 4 weeks, 8

weeks, and 12 weeks.

Parameters to Evaluate:

Appearance: Visual assessment for any changes in color, clarity, or phase separation.

Odor: Olfactory assessment by a trained evaluator for any changes in fragrance character

or intensity.

pH: Measure the pH of a 10% dispersion of the lotion in deionized water.

Viscosity: Measure the viscosity using a viscometer.

Data Analysis:
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Record all observations and measurements at each time point.

Compare the results of the fragranced lotion to the unfragranced control at each storage

condition.

Expected Results: A stable formulation will show minimal changes in appearance, odor, pH,

and viscosity over the 12-week period at all storage conditions. Any significant deviation in the

fragranced sample compared to the control may indicate an instability caused by the fragrance

oil.

Safety Assessment Framework
The safety of fragrance ingredients is of paramount importance. The Research Institute for

Fragrance Materials (RIFM) provides a comprehensive safety assessment process that can be

applied to isoamyl phenylacetate.[6] This process evaluates several key endpoints.

Key Toxicological Endpoints for Fragrance Safety Assessment:

Genotoxicity: Assesses the potential of a substance to damage genetic material.

Repeated Dose Toxicity: Evaluates the effects of long-term or repeated exposure.

Reproductive Toxicity: Examines the potential for adverse effects on reproductive function.

Skin Sensitization: Determines the potential to cause an allergic skin reaction.

Phototoxicity/Photoallergenicity: Assesses the potential for a substance to cause a skin

reaction in the presence of UV light.

Local Respiratory Toxicity: Evaluates potential effects on the respiratory system upon

inhalation.

Environmental Toxicity: Assesses the potential environmental impact of the ingredient.

A RIFM safety assessment for isoamyl phenylacetate has concluded that it does not present

a safety concern for skin sensitization under the current, declared levels of use.[7] The

repeated dose, reproductive, and local respiratory toxicity endpoints were evaluated using the

Threshold of Toxicological Concern (TTC) approach.[7]
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Visualizing the Science of Scent
Olfactory Signal Transduction Pathway
The perception of smell begins with the interaction of an odorant molecule, such as isoamyl
phenylacetate, with an olfactory receptor in the nasal cavity. This initiates a signaling cascade

that results in the transmission of a nerve impulse to the brain.
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Caption: Olfactory signal transduction pathway.

Experimental Workflow for Fragrance Evaluation
A systematic workflow is crucial for the comprehensive evaluation of a new fragrance ingredient

like isoamyl phenylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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